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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987

An In-depth Technical Guide to the Physical Properties of Dimethyl 5-Nitroisophthalate

This technical guide provides a comprehensive overview of the core physical and chemical
properties of dimethyl 5-nitroisophthalate, an important intermediate in organic synthesis,
particularly in the manufacturing of pharmaceutical agents.[1][2][3] This document is intended
for researchers, scientists, and professionals in drug development who require detailed
information for their work.

Core Physical and Chemical Properties

The quantitative physical and chemical data for dimethyl 5-nitroisophthalate are summarized
in the table below for easy reference and comparison.
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Property Value Source(s)
dimethyl 5-nitrobenzene-1,3-

IUPAC Name _ [4]
dicarboxylate

CAS Number 13290-96-5 [1]12]

Molecular Formula C10HoNOs [11[4115]

Molecular Weight 239.18 g/mol [1114]
Slightly yellow fine crystalline

Appearance powder; White to light yellow [1][2]16]
powder to crystal.

Melting Point 123-125 °C [11121[71

Boiling Point 381.83 °C (rough estimate) [11[2]

Density 1.4504 g/cm3 (rough estimate) [1][2]

Purity 98% - 99%

Vapor Pressure

7.12E-10 mmHg at 25°C

[1]

Refractive Index

1.5310 (estimate)

[1](2]

Flash Point

208.3 °C

[1]

Storage

Room Temperature, Sealed in

a dry place.

[1]2]

Solubility Profile

The solubility of dimethyl 5-nitroisophthalate in various solvents is a critical parameter for its

application in synthesis and purification processes.
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Solvent Solubility Source(s)
Anhydrous Formic Acid Freely Soluble

Toluene Soluble [1][2]
Dimethylformamide (DMF) Sparingly Soluble

Ether Very Slightly Soluble

Methylene Dichloride (MDC) Very Slightly Soluble

Alcohol Practically Insoluble

Water Practically Insoluble

Experimental Protocols: Synthesis

Dimethyl 5-nitroisophthalate is commonly synthesized via the esterification of 5-
nitroisophthalic acid.[8] The following is a representative experimental protocol.

Objective: To synthesize dimethyl 5-nitroisophthalate from 5-nitroisophthalic acid and
methanol.

Materials:

» 5-nitroisophthalic acid (5.0 g)

e Methanol (33.3 mL)

e Concentrated sulfuric acid (1.0 mL)

» Deionized water

e 100 mL three-necked round-bottom flask
» Condenser, electric stirrer, thermometer

Procedure:
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e Equip a 100 mL three-necked round-bottom flask with a condenser, electric stirrer, and
thermometer.

e Add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of methanol to the flask.[2][9]

« Stir the mixture at room temperature under a nitrogen atmosphere for approximately 3
minutes until the solid completely dissolves, resulting in a clear, colorless solution.[2][9]

e Slowly add 1.0 mL of concentrated sulfuric acid dropwise to the solution.[2][9]

o Heat the mixture to reflux. After about 3 hours of reaction, the precipitation of a white solid
should be observed.[2][9]

o Monitor the reaction's progress using thin-layer chromatography (TLC) with a mobile phase
of dichloromethane:methanol (10:1).[2][9]

e Once the reaction is complete, cool the flask to room temperature to allow for further
crystallization.[2][9]

o Collect the solid product by filtration.
o Wash the filter cake with deionized water.[2][9]

e Dry the final product to obtain dimethyl 5-nitroisophthalate. The reported yield for this
protocol is approximately 98%.[2][9]

Visualization of Synthesis Workflow

The logical flow of the synthesis protocol is illustrated in the diagram below.
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Workflow for the Synthesis of Dimethyl 5-nitroisophthalate

Reactants:
- 5-Nitroisophthalic Acid
- Methanol

1. Add to flask
\

Mixing and Dissolving Catalyst:
(Room Temp, N2 Atmosphere) Concentrated H2SOa4
2. Heat 3. Add slowly

Heating to Reflux

(=3 hours)

4. During reaction

Reaction Monitoring
(TLC)
5. When complete

Cooling and Crystallization
(Room Temperature)

6. Isolate solid

Filtration and Washing
(Deionized Water)

Final Product:
Dimethyl 5-Nitroisophthalate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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